Cas no 923186-25-8 (N-2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-ylthiophene-2-carboxamide)

• Product Name: N-2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-ylthiophene-2-carboxamide
• CAS No: 923186-25-8
• MF: C₂₂H₁₇NO₄S
• MW: 391.43968462944
• CID: 6130016
• PubChem ID: 18568873
• Update Time: 2025-06-12

N-2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-ylthiophene-2-carboxamide
• F2212-0194
• N-[2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-yl]thiophene-2-carboxamide
• N-[2-(2-ethoxyphenyl)-4-oxochromen-7-yl]thiophene-2-carboxamide
• SR-01000911036
• N-(2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-yl)thiophene-2-carboxamide
• 923186-25-8
• AKOS002292541
• SR-01000911036-1

• Inchi： 1S/C22H17NO4S/c1-2-26-18-7-4-3-6-16(18)20-13-17(24)15-10-9-14(12-19(15)27-20)23-22(25)21-8-5-11-28-21/h3-13H,2H2,1H3,(H,23,25)
• InChI Key： HIXZEMQEBBXUNQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1C=CC2C(C=C(C3C=CC=CC=3OCC)OC=2C=1)=O)=O

Computed Properties

• Exact Mass: 391.08782920g/mol
• Monoisotopic Mass: 391.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on N-2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-ylthiophene-2-carboxamide

Comprehensive Analysis of N-2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-ylthiophene-2-carboxamide (CAS No. 923186-25-8)

In the realm of organic chemistry and pharmaceutical research, N-2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-ylthiophene-2-carboxamide (CAS No. 923186-25-8) has emerged as a compound of significant interest. This molecule, characterized by its unique chromene and thiophene moieties, has garnered attention due to its potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its structural complexity, which combines a flavonoid-like core with a thiophene carboxamide side chain, offering a versatile scaffold for further derivatization.

The compound's CAS number 923186-25-8 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its systematic name, N-2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-ylthiophene-2-carboxamide, reflects the intricate bonding patterns between its aromatic systems. The ethoxyphenyl group attached to the chromen-4-one backbone introduces electron-donating properties, while the thiophene-2-carboxamide moiety enhances its potential for hydrogen bonding—a feature highly valued in drug design.

Recent studies have explored the bioactivity of this compound, particularly its interactions with enzymes involved in inflammatory pathways. With growing public interest in natural product derivatives and synthetic analogs, CAS 923186-25-8 has been examined for its potential as a kinase inhibitor or antioxidant agent. These investigations align with trending searches on "flavonoid-based therapeutics" and "small molecule drug discovery," highlighting its relevance in current research paradigms.

From a synthetic perspective, the preparation of N-2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-ylthiophene-2-carboxamide involves multi-step organic transformations, including Pd-catalyzed cross-coupling and amide bond formation. These methods are frequently queried in chemical forums, underscoring the compound's utility as a case study for advanced synthetic techniques. Its chromene-thiophene hybrid structure also makes it a candidate for organic electronics, resonating with searches on "π-conjugated materials for optoelectronics."

Quality control of CAS 923186-25-8 relies on analytical techniques such as HPLC, NMR, and mass spectrometry—keywords often associated with purity verification in pharmaceutical workflows. The compound's stability under various pH conditions has been a focal point, addressing common queries about "storage conditions for heterocyclic compounds." Additionally, its solubility profile in organic solvents like DMSO and ethanol is frequently documented, catering to experimentalists' needs.

In conclusion, N-2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-ylthiophene-2-carboxamide represents a multifaceted chemical entity bridging medicinal chemistry and materials science. Its CAS registry number 923186-25-8 ensures unambiguous identification, while its structural features continue to inspire innovations across disciplines. As research progresses, this compound may unlock new answers to prevalent questions about targeted therapy design and functional material development.